Cas no 1020182-12-0 ((5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone)

(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone structure
1020182-12-0 structure
Product name:(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone
CAS No:1020182-12-0
MF:C13H7BrClIO
MW:421.455554246902
CID:2133083

(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone Chemical and Physical Properties

Names and Identifiers

    • (5-bromo-2-chlorophenyl)(4-iodophenyl)Methanone
    • (5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone
    • Inchi: 1S/C13H7BrClIO/c14-9-3-6-12(15)11(7-9)13(17)8-1-4-10(16)5-2-8/h1-7H
    • InChI Key: LLBFZOSRFNAQGM-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(C1C(=CC=C(C=1)Br)Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Topological Polar Surface Area: 17.1

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